Cas no 134249-42-6 (S-[4-(1-Pyrrolidinyl)phenyl]-S-(trifluoromethyl)-N-(trifluoromethylsulfonyl)sulfimine)

• Product Name: S-[4-(1-Pyrrolidinyl)phenyl]-S-(trifluoromethyl)-N-(trifluoromethylsulfonyl)sulfimine
• CAS No: 134249-42-6
• MF: C₁₂H₁₂F₆N₂O₂S₂
• MW: 394.356301307678
• CID: 5159179
• Update Time: 2026-03-04

S-[4-(1-Pyrrolidinyl)phenyl]-S-(trifluoromethyl)-N-(trifluoromethylsulfonyl)sulfimine Chemical and Physical Properties

Names and Identifiers

• S-[4-(1-Pyrrolidinyl)phenyl]-S-(trifluoromethyl)-N-(trifluoromethylsulfonyl)sulfimine

• Inchi： 1S/C12H12F6N2O2S2/c13-11(14,15)23(19-24(21,22)12(16,17)18)10-5-3-9(4-6-10)20-7-1-2-8-20/h3-6H,1-2,7-8H2
• InChI Key： BUEXXKSTYGQKEX-UHFFFAOYSA-N
• SMILES： S(C(F)(F)F)(C1C=CC(=CC=1)N1CCCC1)=NS(C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 568
• XLogP3: 5.5
• Topological Polar Surface Area: 77.3

Additional information on S-[4-(1-Pyrrolidinyl)phenyl]-S-(trifluoromethyl)-N-(trifluoromethylsulfonyl)sulfimine

Comprehensive Overview of S-[4-(1-Pyrrolidinyl)phenyl]-S-(trifluoromethyl)-N-(trifluoromethylsulfonyl)sulfimine (CAS No. 134249-42-6)

The compound S-[4-(1-Pyrrolidinyl)phenyl]-S-(trifluoromethyl)-N-(trifluoromethylsulfonyl)sulfimine (CAS No. 134249-42-6) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications. This molecule, characterized by its trifluoromethyl and pyrrolidinyl functional groups, is a subject of interest in advanced chemical research, particularly in the fields of medicinal chemistry and material science. Its complex nomenclature reflects its intricate molecular architecture, which combines a sulfimine core with aromatic and heterocyclic substituents.

One of the most notable aspects of S-[4-(1-Pyrrolidinyl)phenyl]-S-(trifluoromethyl)-N-(trifluoromethylsulfonyl)sulfimine is its potential role in the development of novel pharmaceuticals. The presence of the trifluoromethyl group is particularly significant, as this moiety is known to enhance the metabolic stability and bioavailability of drug candidates. Researchers are actively exploring its utility in the design of enzyme inhibitors and receptor modulators, which could lead to breakthroughs in treating diseases such as cancer and neurological disorders. The pyrrolidinyl ring further contributes to its pharmacological profile by influencing binding affinity and selectivity.

In addition to its pharmaceutical applications, S-[4-(1-Pyrrolidinyl)phenyl]-S-(trifluoromethyl)-N-(trifluoromethylsulfonyl)sulfimine has also been investigated for its potential in material science. The trifluoromethylsulfonyl group, in particular, is known for its electron-withdrawing properties, which can be leveraged to design advanced polymers and coatings with enhanced thermal and chemical resistance. This makes the compound a candidate for high-performance materials used in aerospace, electronics, and other cutting-edge industries.

The synthesis of S-[4-(1-Pyrrolidinyl)phenyl]-S-(trifluoromethyl)-N-(trifluoromethylsulfonyl)sulfimine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Key steps typically include the introduction of the trifluoromethyl group via fluorination reactions and the formation of the sulfimine linkage through condensation processes. Advanced analytical techniques such as NMR spectroscopy and mass spectrometry are employed to confirm the structure and purity of the final product.

From an environmental and safety perspective, S-[4-(1-Pyrrolidinyl)phenyl]-S-(trifluoromethyl)-N-(trifluoromethylsulfonyl)sulfimine is generally handled under controlled laboratory conditions. While it is not classified as a hazardous material, standard precautions for handling organic compounds, such as the use of personal protective equipment and proper ventilation, are recommended. Its stability under various conditions is a topic of ongoing research, particularly in the context of its potential large-scale applications.

The growing interest in S-[4-(1-Pyrrolidinyl)phenyl]-S-(trifluoromethyl)-N-(trifluoromethylsulfonyl)sulfimine is reflected in the increasing number of scientific publications and patents referencing this compound. Its versatility and unique properties make it a valuable tool for researchers exploring new frontiers in chemistry and related disciplines. As the demand for innovative chemical solutions continues to rise, compounds like this are likely to play a pivotal role in shaping the future of science and technology.

For those seeking more information about S-[4-(1-Pyrrolidinyl)phenyl]-S-(trifluoromethyl)-N-(trifluoromethylsulfonyl)sulfimine, common search queries include "synthesis of sulfimine derivatives," "applications of trifluoromethyl compounds," and "role of pyrrolidinyl groups in drug design." These topics highlight the compound's relevance in contemporary research and its potential to address some of the most pressing challenges in modern chemistry.

In conclusion, S-[4-(1-Pyrrolidinyl)phenyl]-S-(trifluoromethyl)-N-(trifluoromethylsulfonyl)sulfimine (CAS No. 134249-42-6) represents a fascinating example of how advanced chemical synthesis can yield molecules with diverse and impactful applications. Its study not only advances our understanding of molecular interactions but also opens new avenues for innovation across multiple scientific and industrial domains.